1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-ethylsulfonylpiperazine
• InChI: InChI=1S/C12H17ClN2O2S/c1-2-18(16,17)15-8-6-14(7-9-15)12-5-3-4-11(13)10-12/h3-5,10H,2,6-9H2,1H3
• InChI Key: NKPUITIYLMUURW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H17ClN2O2S
• Molecular Weight: 288.79 g/mol

Description

1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine, also known as CES, is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research for its unique properties and mechanism of action. CES has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological processes.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine involves its interaction with different receptors and ion channels in the central nervous system. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has been found to bind to the serotonin 5-HT1A receptor and activate it, leading to the modulation of different biological processes. It has also been shown to inhibit the activity of the voltage-gated calcium channels, which reduces the influx of calcium ions into the presynaptic terminal and decreases the release of neurotransmitters.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has been found to have various biochemical and physiological effects, making it a valuable tool for studying different biological processes. It has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and noradrenaline, which are involved in the regulation of mood, anxiety, and stress. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has also been found to have anxiolytic and antidepressant effects, making it a potential therapeutic agent for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has several advantages for lab experiments. It is a potent and selective agonist of the serotonin 5-HT1A receptor, making it a valuable tool for studying the role of this receptor in different biological processes. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine is also stable and easy to handle, making it suitable for use in various experimental setups.
However, 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has some limitations for lab experiments. It has been found to be toxic to some cell lines at high concentrations, which limits its use in some experiments. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine also has a short half-life, which makes it difficult to maintain a consistent concentration over time.

Future Directions

1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has several potential future directions for scientific research. One possible direction is the development of new analogs of 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine that have improved pharmacological properties. Another direction is the investigation of the role of 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine in different biological processes, such as learning and memory. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine may also have potential therapeutic applications for the treatment of anxiety and depression, which could be explored in future studies.
Conclusion
In conclusion, 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine is a valuable tool for scientific research due to its unique properties and mechanism of action. It has been extensively used in the study of different biological processes, including the regulation of mood, anxiety, and stress. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has several advantages for lab experiments, but also has some limitations that need to be considered. Future research directions for 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine include the development of new analogs and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine involves the reaction of 1-(3-chlorophenyl)piperazine with ethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine.

Scientific Research Applications

1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has been extensively used in scientific research for its ability to modulate different biological processes. It has been found to be an effective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(3-chlorophenyl)-4-(ethylsulfonyl)piperazine has also been shown to inhibit the activity of the voltage-gated calcium channels, which are involved in the regulation of neurotransmitter release.